Cas no 16354-64-6 (L-Psicose)
L-Psicose structure
Product Name:L-Psicose
CAS No:16354-64-6
MF:C6H12O6
MW:180.155882835388
CID:225690
PubChem ID:87560526
Update Time:2025-04-19
L-Psicose Chemical and Physical Properties
Names and Identifiers
-
- L-Psicose
- <small>L<
- L-ribo-2-Hexulose
- 47DBT57A5J
- Psicose, L-
- BJHIKXHVCXFQLS-ZXEDONINSA-N
- P1778
- MFCD09951919
- (3S,4S,5S)-1,3,4,5,6-Pentahydroxyhexan-2-one
- SCHEMBL16944032
- CS-0110727
- 41847-54-5
- 16354-64-6
- Q27259045
- L-allulose
- CHEBI:145026
- HY-130687
- DTXSID30474831
- D92154
- UNII-47DBT57A5J
-
- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6+/m0/s1
- InChI Key: BJHIKXHVCXFQLS-ZXEDONINSA-N
- SMILES: O[C@H]([C@@H](C(CO)=O)O)[C@H](CO)O
Computed Properties
- Exact Mass: 180.06336
- Monoisotopic Mass: 180.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
- XLogP3: -3.2
Experimental Properties
- Density: 1.589
- Melting Point: 112-114°C
- Boiling Point: 551.742°C at 760 mmHg
- Flash Point: 301.544°C
- Refractive Index: 1.574
- PSA: 118.22
- LogP: -3.21980
L-Psicose Security Information
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
L-Psicose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839625-10mg |
L-Psicose |
16354-64-6 | 10mg |
$ 75.00 | 2023-09-06 | ||
| TRC | P839625-50 mg |
L-Psicose |
16354-64-6 | 50mg |
135.00 | 2021-07-19 | ||
| TRC | P839625-100 mg |
L-Psicose |
16354-64-6 | 100MG |
250.00 | 2021-07-19 | ||
| TRC | P839625-250 mg |
L-Psicose |
16354-64-6 | 250MG |
460.00 | 2021-07-19 | ||
| TRC | P839625-500 mg |
L-Psicose |
16354-64-6 | 500MG |
875.00 | 2021-07-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1778-100mg |
L-Psicose |
16354-64-6 | 98.0%(LC) | 100mg |
¥1640.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L867961-10mg |
L-Psicose |
16354-64-6 | ≥98% | 10mg |
¥348.00 | 2022-01-14 | |
| TRC | P839625-50mg |
L-Psicose |
16354-64-6 | 50mg |
$167.00 | 2023-05-17 | ||
| TRC | P839625-100mg |
L-Psicose |
16354-64-6 | 100mg |
$305.00 | 2023-05-17 | ||
| TRC | P839625-250mg |
L-Psicose |
16354-64-6 | 250mg |
$563.00 | 2023-05-17 |
L-Psicose Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
16354-64-6 (L-Psicose) Related Products
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- 112710-55-1(L-glycero-L-altro-[2]octulose)
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- 86089-05-6(Ethanesulfonic acid, 2-amino-, N-coco acyl derivs., monosodium salts)
- 69442-09-7(1-deoxy-sedoheptulose)
- 80451-84-9(5-Ketomannose)
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